N-(3-chlorophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide

• IUPAC Name: N-(3-chlorophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C18H16ClN3O3/c1-24-15-7-5-12(6-8-15)18-21-17(25-22-18)10-9-16(23)20-14-4-2-3-13(19)11-14/h2-8,11H,9-10H2,1H3,(H,20,23)
• InChI Key: BXQOXPWQOYUYSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including the preparation of specific oxadiazole derivatives and their subsequent functionalization. For example, a study detailed the synthesis of oxadiazole derivatives by converting various organic acids into corresponding esters, hydrazides, and then oxadiazoles, highlighting the complex nature of synthesizing such compounds (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic techniques and single-crystal X-ray analysis to determine the precise structure of compounds. One study on a closely related compound utilized single-crystal X-ray analysis for unambiguous structure determination, underscoring the importance of this method in understanding the molecular structure of complex organic compounds (Isuru R. Kumarasinghe et al., 2009).

Chemical Reactions and Properties

Chemical properties of such compounds are often characterized by their reactivity towards various reagents and conditions. The research on similar compounds focuses on their potential as lipoxygenase inhibitors, indicating specific reactivity that could be relevant for N-(3-chlorophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide as well (Aziz‐ur‐Rehman et al., 2016).

Physical Properties Analysis

Understanding the physical properties, such as crystallinity, melting points, and solubility, is crucial for the practical handling and application of chemical compounds. These properties are typically determined through a combination of spectroscopic data and crystallography. For related compounds, the formation of hydrogen-bonded dimers in the crystal structure has been noted, which can influence the compound's solubility and melting point (Isuru R. Kumarasinghe et al., 2009).